Cas no 1804794-55-5 (4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804794-55-5
• MF: C₉H₆F₃IN₂O
• MW: 342.056424617767
• CID: 4833949
• Update Time: 2025-06-11

4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H6F3IN2O/c1-5-8(16-9(10,11)12)7(13)4-6(15-5)2-3-14/h4H,2H2,1H3
• InChI Key： ZSZVWCPOXTYSOF-UHFFFAOYSA-N
• SMILES： IC1C=C(CC#N)N=C(C)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.8
• Topological Polar Surface Area: 45.9

Additional information on 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile

Recent Advances in the Study of 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1804794-55-5)

The compound 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1804794-55-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its iodo and trifluoromethoxy functional groups make it particularly valuable for cross-coupling reactions, enabling the construction of complex molecular architectures. Researchers have successfully employed this compound in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig reactions, demonstrating its utility in the development of pharmacologically active molecules.

In terms of biological activity, preliminary investigations suggest that derivatives of 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile exhibit promising inhibitory effects against certain kinase targets. A 2023 study published in the Journal of Medicinal Chemistry reported that analogs of this compound showed potent activity against c-Met kinase, a key player in cancer cell proliferation and metastasis. The trifluoromethoxy group, in particular, was found to enhance binding affinity and metabolic stability, making it a valuable moiety for further optimization.

Another area of interest is the compound's potential application in the development of agrochemicals. Recent patent filings indicate that 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile derivatives exhibit herbicidal and fungicidal properties, with some candidates showing efficacy against resistant strains. The presence of the trifluoromethoxy group is believed to contribute to improved bioavailability and environmental persistence, although further studies are needed to assess its ecological impact.

From a synthetic chemistry perspective, researchers have developed novel methodologies for the efficient preparation of 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile. A 2024 publication in Organic Letters described a one-pot procedure that significantly improves yield and reduces purification steps compared to traditional routes. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in fully characterizing the safety profile and pharmacokinetic properties of 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile and its derivatives. Ongoing research is focused on addressing these gaps through comprehensive in vitro and in vivo studies. The compound's unique combination of reactivity and biological activity positions it as a valuable tool for medicinal chemists and a potential starting point for new therapeutic agents.